Cas no 1823867-31-7 (methyl 3-{8-azabicyclo[3.2.1]octan-3-ylsulfanyl}propanoate hydrochloride)

• Product Name: methyl 3-{8-azabicyclo[3.2.1]octan-3-ylsulfanyl}propanoate hydrochloride
• CAS No: 1823867-31-7
• MF: C₁₁H₂₀ClNO₂S
• MW: 265.800001144409
• CID: 5719337
• PubChem ID: 72716483
• Update Time: 2025-05-28

methyl 3-{8-azabicyclo[3.2.1]octan-3-ylsulfanyl}propanoate hydrochloride Chemical and Physical Properties

Names and Identifiers

• methyl 3-{8-azabicyclo[3.2.1]octan-3-ylsulfanyl}propanoate hydrochloride
• 1823867-31-7
• METHYL3-(8-AZABICYCLO[3.2.1]OCTAN-3-YLSULFANYL)PROPANOATEHYDROCHLORIDE
• methyl 3-(8-azabicyclo[3.2.1]octan-3-ylsulfanyl)propanoate;hydrochloride
• F2167-0485
• AKOS026746856
• EN300-241288
• METHYL 3-(8-AZABICYCLO[3.2.1]OCTAN-3-YLSULFANYL)PROPANOATE HYDROCHLORIDE

• Inchi： 1S/C11H19NO2S.ClH/c1-14-11(13)4-5-15-10-6-8-2-3-9(7-10)12-8;/h8-10,12H,2-7H2,1H3;1H
• InChI Key： JACRCQJVSVZGGB-UHFFFAOYSA-N
• SMILES： Cl.S(CCC(=O)OC)C1CC2CCC(C1)N2

Computed Properties

• Exact Mass: 265.0903277g/mol
• Monoisotopic Mass: 265.0903277g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 223
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 63.6Ų

Additional information on methyl 3-{8-azabicyclo[3.2.1]octan-3-ylsulfanyl}propanoate hydrochloride

Comprehensive Overview of Methyl 3-{8-azabicyclo[3.2.1]octan-3-ylsulfanyl}propanoate Hydrochloride (CAS No. 1823867-31-7)

The compound methyl 3-{8-azabicyclo[3.2.1]octan-3-ylsulfanyl}propanoate hydrochloride (CAS No. 1823867-31-7) is a chemically synthesized derivative featuring a unique 8-azabicyclo[3.2.1]octane scaffold. This structure is of significant interest in pharmaceutical research due to its potential applications in drug discovery and development. The presence of the sulfanyl and ester functional groups enhances its reactivity, making it a versatile intermediate for further chemical modifications.

In recent years, the demand for azabicyclic compounds has surged, driven by their role in targeting neurological and metabolic disorders. Researchers are particularly intrigued by the 8-azabicyclo[3.2.1]octane core, which mimics natural alkaloids and exhibits promising bioactivity. The methyl 3-{8-azabicyclo[3.2.1]octan-3-ylsulfanyl}propanoate hydrochloride derivative is no exception, with studies highlighting its potential in modulating specific biological pathways.

The synthesis of CAS No. 1823867-31-7 involves multi-step organic reactions, including the introduction of the sulfanyl moiety and subsequent esterification. Advanced analytical techniques such as NMR spectroscopy and mass spectrometry are employed to confirm its purity and structural integrity. These methods ensure the compound meets the stringent requirements for pharmaceutical and research applications.

From a commercial perspective, methyl 3-{8-azabicyclo[3.2.1]octan-3-ylsulfanyl}propanoate hydrochloride is available in limited quantities, primarily for research purposes. Its high specificity and potential therapeutic relevance make it a valuable asset for academic and industrial laboratories. Suppliers often highlight its high purity and consistent batch-to-batch quality, which are critical for reproducible experimental results.

One of the most frequently asked questions about this compound revolves around its solubility and stability under various conditions. Studies indicate that it is soluble in polar organic solvents like DMSO and methanol, but exhibits limited solubility in water. Proper storage conditions, such as maintaining a dry environment at low temperatures, are essential to preserve its stability over time.

The growing interest in azabicyclic derivatives aligns with broader trends in drug discovery, where researchers seek novel scaffolds to overcome drug resistance and improve efficacy. Methyl 3-{8-azabicyclo[3.2.1]octan-3-ylsulfanyl}propanoate hydrochloride represents a promising candidate in this context, with ongoing investigations exploring its mechanism of action and potential therapeutic applications.

In summary, CAS No. 1823867-31-7 is a chemically intriguing and biologically relevant compound that continues to attract attention in the scientific community. Its unique structure, combined with its potential applications, positions it as a valuable tool for advancing research in medicinal chemistry and related fields.